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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764

C.l. Acid Red 119: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Red 119 is a synthetic disazo dye that sees primary application in the dyeing of
textiles, leather, and paper.[1] In the biomedical field, it is also recognized for its use as a
biological stain. This technical guide provides a detailed overview of C.I. Acid Red 119,
including its various synonyms and alternative names, key chemical and physical properties,
and a representative protocol for its application in histological staining. It is important to note
that while the toxicological effects of this dye have been a subject of study, particularly in the
context of its bioremediation, there is no information available in the current scientific literature
linking C.I. Acid Red 119 to specific cellular signaling pathways.

Synonyms and Alternative Names

C.l. Acid Red 119 is known by a multitude of synonyms and trade names, which can often be a
source of confusion in research and application. The following table provides a comprehensive
list of these alternative designations.
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Primary Designations

Synonyms & Trade Names

C.l. Acid Red 119

Acid Maroon LFS

C.1. 262085

Acid Milling Bordeaux C

CAS No: 12220-20-1

Acid Red 119 125%

CAS No: 70210-06-9

Acid Red No 11

Acid Red V

Airedale Red Brown VBM

Weak Acid Red Brown V

Akacid Bordeaux S 125%

Alto Milling Red Brown V 100%

Aminyl Red Brown F-VL

Best Acid Milling Red Brown V

Chenitan Maroon V

Doracid Red Brown V

Everacid Red Brown N-V

Haricid Maroon V 150%

Intrapel Bordeaux F-

Chemical and Physical Properties

A summary of the key quantitative data for C.l. Acid Red 119 is presented in the table below

for easy reference and comparison.
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Property Value Reference
Molecular Formula C31H25NsNa206S:2 [1]
Molecular Weight 637.67 g/mol [1]

C.l. Number 262085 [1]

CAS Numbers 12220-20-1, 70210-06-9 [1]
Solubility Soluble in water.

Appearance Red powder.

Experimental Protocol: Histological Staining

While a specific, validated protocol for C.I. Acid Red 119 as a histological stain is not readily
available in the literature, the following procedure is adapted from standard protocols for acid
dyes and can serve as a starting point for methodology development. Acid dyes, being anionic,
stain basic components of the cell, primarily proteins in the cytoplasm, muscle, and connective
tissue.

|. Materials

C.l. Acid Red 119 powder

o Distilled water

o Glacial acetic acid

o Paraffin-embedded tissue sections on slides

e Xylene

« Ethanol (100%, 95%, 70%)

o Hematoxylin (e.g., Harris's or Mayer's)

» Acid alcohol (1% HCI in 70% ethanol)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/222580951_Decolourization_of_Various_Azo_Dyes_by_Bacterial_Consortium
https://www.researchgate.net/publication/222580951_Decolourization_of_Various_Azo_Dyes_by_Bacterial_Consortium
https://www.researchgate.net/publication/222580951_Decolourization_of_Various_Azo_Dyes_by_Bacterial_Consortium
https://www.researchgate.net/publication/222580951_Decolourization_of_Various_Azo_Dyes_by_Bacterial_Consortium
https://www.benchchem.com/product/b1196764?utm_src=pdf-body
https://www.benchchem.com/product/b1196764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Scott's tap water substitute or other bluing agent

¢ Mounting medium

II. Preparation of Staining Solution

e Stock Solution (1% w/v): Dissolve 1 g of C.l. Acid Red 119 powder in 100 mL of distilled
water.

o Working Solution (0.5% w/v): Dilute the stock solution 1:1 with distilled water. Add 0.5 mL of
glacial acetic acid per 100 mL of working solution to achieve an acidic pH, which enhances
staining.

[ll. Staining Procedure

o Deparaffinization and Rehydration:

[e]

Immerse slides in two changes of xylene for 5 minutes each.

o

Transfer through two changes of 100% ethanol for 3 minutes each.

[¢]

Transfer through two changes of 95% ethanol for 3 minutes each.

[¢]

Hydrate in 70% ethanol for 3 minutes.

[e]

Rinse in running tap water.

e Nuclear Staining:

[¢]

Immerse in a filtered hematoxylin solution for 5-10 minutes.

[¢]

Rinse in running tap water.

[e]

Differentiate briefly in acid alcohol (1-3 seconds).

o

Wash in running tap water.

[¢]

Blue the sections in Scott's tap water substitute or an equivalent for 1-2 minutes.
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o Wash in running tap water.

o Counterstaining with C.l. Acid Red 119:

o Immerse slides in the 0.5% C.I. Acid Red 119 working solution for 3-5 minutes. The
optimal time may need to be determined empirically.

o Briefly rinse in distilled water to remove excess stain.
e Dehydration and Mounting:

o Dehydrate through graded alcohols: 95% ethanol (2 changes, 1 minute each) and 100%
ethanol (2 changes, 1 minute each).

o Clear in two changes of xylene for 3 minutes each.
o Mount with a permanent mounting medium.

IV. Expected Results

¢ Nuclei: Blue/Purple

o Cytoplasm, Muscle, Keratin: Shades of red

o Collagen: May stain a lighter shade of red or remain unstained, depending on the tissue and
differentiation.

Logical Workflow for Histological Staining

The following diagram illustrates the sequential steps involved in the histological staining
protocol using C.I. Acid Red 119.
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Fig. 1: Histological staining workflow with C.I. Acid Red 119.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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